Cas no 2229138-66-1 ((6-bromo-3-chloro-2-fluorophenyl)methylhydrazine)

• Product Name: (6-bromo-3-chloro-2-fluorophenyl)methylhydrazine
• CAS No: 2229138-66-1
• MF: C₇H₇BrClFN₂
• MW: 253.499283075333
• CID: 5924083
• PubChem ID: 165690794
• Update Time: 2025-08-05

(6-bromo-3-chloro-2-fluorophenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (6-bromo-3-chloro-2-fluorophenyl)methylhydrazine
• 2229138-66-1
• [(6-bromo-3-chloro-2-fluorophenyl)methyl]hydrazine
• EN300-1919710

• Inchi： 1S/C7H7BrClFN2/c8-5-1-2-6(9)7(10)4(5)3-12-11/h1-2,12H,3,11H2
• InChI Key： RMWDVLWZEUOKMO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1CNN)F)Cl

Computed Properties

• Exact Mass: 251.94652g/mol
• Monoisotopic Mass: 251.94652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Additional information on (6-bromo-3-chloro-2-fluorophenyl)methylhydrazine

Introduction to (6-bromo-3-chloro-2-fluorophenyl)methylhydrazine (CAS No. 2229138-66-1)

(6-bromo-3-chloro-2-fluorophenyl)methylhydrazine, with the CAS number 2229138-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique aromatic structure and functional groups, presents a versatile platform for the development of novel bioactive molecules.

The molecular structure of (6-bromo-3-chloro-2-fluorophenyl)methylhydrazine consists of a phenyl ring substituted with bromine, chlorine, and fluorine atoms at specific positions. These halogen atoms introduce electrophilic centers, making the compound highly reactive and suitable for various chemical transformations. The presence of a methylhydrazine moiety further enhances its utility in forming covalent bonds with other molecules, thereby facilitating the synthesis of complex derivatives.

In recent years, (6-bromo-3-chloro-2-fluorophenyl)methylhydrazine has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in synthesizing compounds that exhibit inhibitory activity against enzymes involved in cancer progression. The halogenated aromatic ring system is particularly valuable for modulating electronic properties, which can influence the binding affinity and selectivity of drug candidates.

One of the most compelling aspects of (6-bromo-3-chloro-2-fluorophenyl)methylhydrazine is its ability to serve as a building block for more complex molecules. The hydrazine group can undergo condensation reactions with carbonyl compounds to form hydrazones, which are crucial intermediates in many synthetic pathways. Additionally, the bromo and chloro substituents can be selectively modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse functional groups and the creation of structurally diverse libraries.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a scaffold for drug discovery. Preclinical studies have highlighted its role in generating molecules with anti-inflammatory, antimicrobial, and antiviral properties. The fluorine atom, in particular, has been associated with enhanced metabolic stability and bioavailability in drug candidates, making it an attractive feature for medicinal chemists.

Advances in computational chemistry have further accelerated the exploration of (6-bromo-3-chloro-2-fluorophenyl)methylhydrazine's applications. Molecular modeling techniques have been employed to predict the binding modes of this compound with target proteins, providing insights into its mechanism of action. These computational studies have guided experimental efforts, leading to the identification of promising lead compounds with improved pharmacokinetic profiles.

The synthesis of (6-bromo-3-chloro-2-fluorophenyl)methylhydrazine involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation reactions on a brominated precursor followed by hydrazination. Recent innovations in catalytic systems have enabled more efficient and environmentally friendly synthetic methodologies, aligning with the growing emphasis on green chemistry principles.

Industrial-scale production of this compound necessitates stringent quality control measures to meet pharmaceutical standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity levels. These methods ensure that the final product meets the rigorous requirements for use in research and development applications.

The versatility of (6-bromo-3-chloro-2-fluorophenyl)methylhydrazine extends beyond pharmaceutical applications. It has found utility in materials science, where it serves as a precursor for functionalized polymers and coatings. The ability to incorporate halogenated aromatic units into polymer backbones can enhance material properties such as thermal stability and UV resistance.

Future research directions for this compound are likely to focus on expanding its synthetic possibilities and exploring novel therapeutic applications. The integration of machine learning algorithms into drug discovery pipelines may further streamline the process of identifying new derivatives with enhanced biological activity. Collaborative efforts between academia and industry are expected to drive innovation, leading to breakthroughs that could benefit global health initiatives.

In conclusion, (6-bromo-3-chloro-2-fluorophenyl)methylhydrazine (CAS No. 2229138-66-1) represents a valuable asset in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing innovative bioactive molecules. As scientific understanding advances and new technologies emerge, the potential applications of this compound are poised to grow even further.